Cas no 301688-22-2 (3-amino-5-(furan-2-yl)-2-methylthieno[2,3-d]pyrimidin-4-one)

• Product Name: 3-amino-5-(furan-2-yl)-2-methylthieno[2,3-d]pyrimidin-4-one
• CAS No: 301688-22-2
• MF: C₁₁H₉N₃O₂S
• MW: 247.273060560226
• CID: 1441706
• PubChem ID: 512191
• Update Time: 2025-04-20

3-amino-5-(furan-2-yl)-2-methylthieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(furan-2-yl)-2-methylthieno[2,3-d]pyrimidin-4-one
• ST50052444
• AC1LAE3D
• Oprea1_854122
• CTK1C0580
• MolPort-000-225-635
• STK970929
• ZINC01916796
• AKOS001014156
• MCULE-1463911362
• T0508-9177
• ST50052444; AC1LAE3D; Oprea1_854122; CTK1C0580; MolPort-000-225-635; STK970929; ZINC01916796; AKOS001014156; MCULE-1463911362; T0508-9177;
• SR-01000005468-1
• 3-amino-5-(2-furyl)-2-methyl-thieno[2,3-d]pyrimidin-4-one
• DTXSID80333580
• 301688-22-2
• Thieno[2,3-d]pyrimidin-4(3H)-one, 3-amino-5-(2-furanyl)-2-methyl-
• WAY-382420
• SR-01000005468
• Z56837712
• 3-amino-5-(furan-2-yl)-2-methylthieno[2,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C11H9N3O2S/c1-6-13-10-9(11(15)14(6)12)7(5-17-10)8-3-2-4-16-8/h2-5H,12H2,1H3
• InChI Key： SUHVYKWQQDDZRK-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=CO2)C2C(N(C(C)=NC1=2)N)=O

Computed Properties

• Exact Mass: 247.04167
• Monoisotopic Mass: 247.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 71.83